1-(2,4,5-trifluoro-3-methoxyphenyl)methanamine hydrochloride

• CAS No.: 2624138-30-1
• Molecular Formula: C8H9ClF3NO
• Molecular Weight: 227.6

Description

1-(2,4,5-trifluoro-3-methoxyphenyl)methanamine hydrochloride is a chemical compound known for its unique structural properties and potential applications in various fields of scientific research. The compound features a trifluoromethoxy group attached to a phenyl ring, which is further connected to a methanamine group. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental conditions .

Preparation Methods

The synthesis of 1-(2,4,5-trifluoro-3-methoxyphenyl)methanamine hydrochloride typically involves multiple steps. One common method includes the following steps:

Starting Material: The synthesis begins with 2,4,5-trifluoro-3-methoxybenzaldehyde.

Reductive Amination: The benzaldehyde is subjected to reductive amination using methanamine in the presence of a reducing agent such as sodium cyanoborohydride.

Hydrochloride Formation: The resulting amine is then converted to its hydrochloride salt by treatment with hydrochloric acid.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring higher yields and purity .

Chemical Reactions Analysis

1-(2,4,5-trifluoro-3-methoxyphenyl)methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, converting the compound into its corresponding alcohols or amines.

Substitution: The trifluoromethoxy group can undergo nucleophilic substitution reactions, where nucleophiles replace the fluorine atoms under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and varying temperatures depending on the desired reaction .

Scientific Research Applications

1-(2,4,5-trifluoro-3-methoxyphenyl)methanamine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including its effects on enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders and cancer.

Industry: It is used in the development of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of 1-(2,4,5-trifluoro-3-methoxyphenyl)methanamine hydrochloride involves its interaction with specific molecular targets. The trifluoromethoxy group enhances its lipophilicity, allowing it to cross cell membranes more easily. Once inside the cell, it can interact with enzymes and receptors, modulating their activity. The exact pathways and molecular targets depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

1-(2,4,5-trifluoro-3-methoxyphenyl)methanamine hydrochloride can be compared with other similar compounds, such as:

1-(4-(Trifluoromethoxy)phenyl)methanamine hydrochloride: This compound has a similar structure but with the trifluoromethoxy group in a different position, leading to different chemical and biological properties.

4-(Trifluoromethyl)benzylamine: This compound lacks the methoxy group, which significantly alters its reactivity and applications.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties, making it valuable for targeted research and development .